2-{2-[2-(Mesityloxy)ethoxy]ethoxy}-1,3,5-trimethylbenzene

• Molecular Formula: C22H30O3
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 1,3,5-trimethyl-2-[2-[2-(2,4,6-trimethylphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C22H30O3/c1-15-11-17(3)21(18(4)12-15)24-9-7-23-8-10-25-22-19(5)13-16(2)14-20(22)6/h11-14H,7-10H2,1-6H3
• InChI Key: YAOVUGILNTYKDM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)OCCOCCOC2=C(C=C(C=C2C)C)C)C

Description

2-{2-[2-(Mesityloxy)ethoxy]ethoxy}-1,3,5-trimethylbenzene, also known as Mesitylene-based Tris(2-(2-mesityloxyethoxy)ethoxy)benzene (MTMB), is a chemical compound that has gained significant attention in scientific research due to its unique properties. MTMB is a versatile compound that can be synthesized using various methods and has a wide range of applications in different fields.

Mechanism of Action

The mechanism of action of MTMB is not fully understood, but it is believed to interact with various biological molecules, such as enzymes and receptors. MTMB has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition may lead to increased levels of neurotransmitters, which can have positive effects on cognitive function.
Biochemical and Physiological Effects:
MTMB has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of diseases such as Alzheimer's and Parkinson's. MTMB has also been shown to have antimicrobial properties, which may be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

MTMB has several advantages as a chemical compound for laboratory experiments. It is a stable and highly pure compound that can be easily synthesized using a simple method. MTMB also has a wide range of applications in different fields, making it a versatile compound for research. However, one limitation of MTMB is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for research on MTMB. One area of research is the development of new synthetic methods for MTMB that are more efficient and cost-effective. Another area of research is the investigation of the biological and pharmacological properties of MTMB, which may lead to the development of new drugs for the treatment of various diseases. Additionally, the potential use of MTMB as a fuel additive and in other industrial applications should be further explored.

Synthesis Methods

MTMB can be synthesized using a simple and efficient method that involves the reaction of mesitylene with 2-(2-bromoethoxy)ethanol in the presence of a base. The resulting product is then reacted with 2-(2-hydroxyethoxy)ethanol to form MTMB. This method yields a high purity product that can be used for various applications.

Scientific Research Applications

MTMB has been extensively studied for its potential applications in different fields. It has been used as a building block in the synthesis of various functional materials, such as liquid crystals, polymers, and dendrimers. MTMB has also been used as a ligand in the synthesis of metal complexes for catalytic and sensing applications. Furthermore, MTMB has been investigated for its potential use as a fuel additive due to its high thermal stability and low volatility.